(1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid

• Molecular Formula: C7H8F3NO3
• Molecular Weight: 211.14 g/mol
• IUPAC Name: (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
• InChI: InChI=1S/C7H8F3NO3/c8-7(9,10)3-4-5(3)14-1-2(11-4)6(12)13/h2-5,11H,1H2,(H,12,13)/t2-,3?,4-,5+/m0/s1
• InChI Key: VBJRFGQQIJIQLF-ZLYZYSQMSA-N
• Isomeric SMILES: C1[C@H](N[C@@H]2[C@@H](C2C(F)(F)F)O1)C(=O)O
• Canonical SMILES: C1C(NC2C(C2O1)C(F)(F)F)C(=O)O

Description

This bicyclic compound features a seven-membered fused ring system (bicyclo[4.1.0]heptane) with heteroatoms: oxygen (2-oxa) at position 2 and nitrogen (5-aza) at position 3. A trifluoromethyl (-CF₃) group is attached at position 7, and a carboxylic acid (-COOH) at position 4. It is available as a hydrochloride salt (CAS 1955485-19-4) for use in medicinal chemistry as a building block .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[41

Industrial Production Methods

Industrial production of this compound may involve the use of flow chemistry techniques, which allow for continuous production and improved reaction control. This method is advantageous for scaling up the synthesis while maintaining high purity and yield .

Chemical Reactions Analysis

Types of Reactions

(1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions are common, especially involving the trifluoromethyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents to ensure high selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

(1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including as an anti-inflammatory or antimicrobial agent.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of (1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity and metabolic stability, allowing it to interact effectively with biological membranes and enzymes. This interaction can modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Bicyclic Beta-Lactam Antibiotics

Example: (2S,5R,6R)-6-[(1-oxooctyl)amino]-3,3-dimethyl-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid (CAS 525-97-3)

• Core Structure : Bicyclo[3.2.0]heptane with a sulfur atom (4-thia) and beta-lactam ring.
• Key Differences :
  • The target compound lacks a beta-lactam ring, critical for antibiotic activity in penicillins.
  • The -CF₃ group enhances lipophilicity compared to the thia-aza systems in beta-lactams.
• Applications: Beta-lactams (e.g., penicillin derivatives) target bacterial cell wall synthesis, whereas the target compound’s non-beta-lactam structure suggests alternative mechanisms or therapeutic uses.

Complex Bicyclic Derivatives with Extended Side Chains

Example: (6R,7S)-7-(4-(2-Amino-1-carboxy-2-oxoethylidene)-1,3-dithietane-2-carboxamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Core Structure : Bicyclo[4.2.0]octene with sulfur and extended side chains.
• Key Differences :
  • Larger ring system (octene vs. heptane) and additional heterocycles (dithietane) increase molecular complexity.
  • The target compound’s smaller size and -CF₃ group may improve membrane permeability.

Polycyclic Carboxylic Acid Derivatives

Example : (4aR,10aS)-5,6-Dihydroxy-7-isopropyl-1,1-dimethyl-octahydrophenanthrene-4a-carboxylic acid (CAS 3650-09-7)

• Core Structure : Polycyclic phenanthrene derivative.
• -CF₃ vs. hydroxyl/isopropyl groups: The former increases electronegativity and stability.

Data Tables for Comparative Analysis

Table 1: Structural and Physicochemical Comparison

Compound Name	Bicyclo System	Heteroatoms	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	[4.1.0]heptane	2-oxa, 5-aza	-CF₃, -COOH	~265 (estimated)	Rigid, lipophilic, metabolic stability
Penicillin V Derivative (CAS 525-97-3)	[3.2.0]heptane	4-thia, 1-aza	Pivalamido, -COOH	342.46	Beta-lactam antibiotic core
(6R,7S)-Complex Bicyclo[4.2.0]octene Derivative	[4.2.0]octene	5-thia, 1-aza	Dithietane, carboxamido	~550 (estimated)	Extended side chains, broad-spectrum
(4aR,10aS)-Octahydrophenanthrene Derivative (CAS 3650-09-7)	Octahydrophenanthrene	None	Dihydroxy, isopropyl, methyl	332.43	Polycyclic, natural product analog

Table 2: Functional and Application Comparison

Compound Type	Bioactivity	Therapeutic Potential	Metabolic Stability
Target Compound	Underexplored (building block)	Drug design (conformational control)	High (due to -CF₃)
Beta-Lactam Antibiotics	Bactericidal (cell wall inhibition)	Infections	Moderate
Polycyclic Derivatives	Not well-documented	Natural product-inspired drug leads	Variable

Key Research Findings

• Trifluoromethyl Impact: The -CF₃ group in the target compound enhances resistance to oxidative metabolism compared to non-fluorinated analogs, a trait shared with fluorinated drugs like sitagliptin .
• Rigidity vs.
• Synthetic Utility : Unlike complex beta-lactams with elaborate side chains (e.g., ’s compound o ), the target compound’s simplicity facilitates modular derivatization for structure-activity relationship studies.